molecular formula C17H13F2NO4S B8359123 5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal

5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal

Cat. No. B8359123
M. Wt: 365.4 g/mol
InChI Key: YRHYUNNXQSKTGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal is a useful research compound. Its molecular formula is C17H13F2NO4S and its molecular weight is 365.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Nitro-6-(2,4-difluorophenylthio)-1-indanone ethylene ketal

Molecular Formula

C17H13F2NO4S

Molecular Weight

365.4 g/mol

IUPAC Name

5-(2,4-difluorophenyl)sulfanyl-6-nitrospiro[1,2-dihydroindene-3,2'-1,3-dioxolane]

InChI

InChI=1S/C17H13F2NO4S/c18-11-1-2-15(13(19)8-11)25-16-9-12-10(7-14(16)20(21)22)3-4-17(12)23-5-6-24-17/h1-2,7-9H,3-6H2

InChI Key

YRHYUNNXQSKTGT-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C3=CC(=C(C=C31)[N+](=O)[O-])SC4=C(C=C(C=C4)F)F)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 5-nitro-6-bromo-1-indanone ethylene ketal (600 mg, 2.0 mmol) and 2,4-difluorothiophenol (F. Klages and K. Bott Chem. Ber. 97,735 (1964)) (440 mg, 3.0 mmol) in pyridine (4.0 mL) was added a solution of 8M aqueous potassium hydroxide (375 μL, 3.0 mmol) at room temperature. The mixture was stirred for 2 h, diluted with water and extracted with ethyl acetate. The ethyl acetate extract was washed successively with 1M aqueous NaOH (2x),0.5M aqueous HCl (1x), brine, dried over anhydrous MgSO4 and concentrated in vacuo. Chromatography over silica gel and eluted with toluene: ethyl acetate (10:1) afforded the title compound (590 mg, 81%) as a pale yellow solid.
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
440 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
375 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
81%

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